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molecular formula C9H8OS B595023 1H-Inden-1-one, 2,3-dihydro-4-mercapto- CAS No. 1273663-71-0

1H-Inden-1-one, 2,3-dihydro-4-mercapto-

Cat. No. B595023
CAS RN: 1273663-71-0
M. Wt: 164.222
InChI Key: VOJKXYVZPDWWLP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09308194B2

Procedure details

4-Bromo-indanone (500 mg, 2.37 mmol), 4,5-bis(diphenylphosphino)-9,9-dimethylxanthene (137 mg, 0.24 mmol), thioacetate (541 mg, 4.74 mmol) and diisopropylethylamine (1.64 mL, 5.69 mmol) are dissolved in 1,4-dioxane (2 mL). The mixture is degassed with N2 and tris(dibenzylideneacetone)palladium(0) (217 mg, 0.24 mmol) is added and heated under microwave irradiation at 120° C. for 2 hours. The solution is concentrated under vacuum. The crude product obtained is purified by flash chromatography (10-80% ethyl acetate in cyclohexane) to give the title compound (Yield: 210 mg). LC (METHOD 5): tR=0.89 min; Mass spectrum (ES−): m/z=163 [M−H]−.
Name
4-Bromo-indanone
Quantity
500 mg
Type
reactant
Reaction Step One
Name
4,5-bis(diphenylphosphino)-9,9-dimethylxanthene
Quantity
137 mg
Type
reactant
Reaction Step One
Name
thioacetate
Quantity
541 mg
Type
reactant
Reaction Step One
Name
diisopropylethylamine
Quantity
1.64 mL
Type
reactant
Reaction Step One
Name
1,4-dioxane
Quantity
2 mL
Type
solvent
Reaction Step One
Name
N2
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
tris(dibenzylideneacetone)palladium(0)
Quantity
217 mg
Type
reactant
Reaction Step Two
Name
title compound

Identifiers

REACTION_CXSMILES
Br[C:2]1[CH:10]=[CH:9][CH:8]=[C:7]2[C:3]=1[CH2:4][CH2:5][C:6]2=[O:11].C1(P(C2C=CC=CC=2)C2C3OC4C(=CC=CC=4P(C4C=CC=CC=4)C4C=CC=CC=4)C(C)(C)C=3C=CC=2)C=CC=CC=1.C([O-])(=[S:56])C.C(N(C(C)C)CC)(C)C.N#N>O1CCOCC1>[SH:56][C:2]1[CH:10]=[CH:9][CH:8]=[C:7]2[C:3]=1[CH2:4][CH2:5][C:6]2=[O:11]

Inputs

Step One
Name
4-Bromo-indanone
Quantity
500 mg
Type
reactant
Smiles
BrC1=C2CCC(C2=CC=C1)=O
Name
4,5-bis(diphenylphosphino)-9,9-dimethylxanthene
Quantity
137 mg
Type
reactant
Smiles
C1(=CC=CC=C1)P(C1=CC=CC=2C(C3=CC=CC(=C3OC12)P(C1=CC=CC=C1)C1=CC=CC=C1)(C)C)C1=CC=CC=C1
Name
thioacetate
Quantity
541 mg
Type
reactant
Smiles
C(C)(=S)[O-]
Name
diisopropylethylamine
Quantity
1.64 mL
Type
reactant
Smiles
C(C)(C)N(CC)C(C)C
Name
1,4-dioxane
Quantity
2 mL
Type
solvent
Smiles
O1CCOCC1
Step Two
Name
N2
Quantity
0 (± 1) mol
Type
reactant
Smiles
N#N
[Compound]
Name
tris(dibenzylideneacetone)palladium(0)
Quantity
217 mg
Type
reactant
Smiles

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
120 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
is added
CONCENTRATION
Type
CONCENTRATION
Details
The solution is concentrated under vacuum
CUSTOM
Type
CUSTOM
Details
The crude product obtained
CUSTOM
Type
CUSTOM
Details
is purified by flash chromatography (10-80% ethyl acetate in cyclohexane)

Outcomes

Product
Name
title compound
Type
product
Smiles
SC1=C2CCC(C2=CC=C1)=O
Measurements
Type Value Analysis
AMOUNT: MASS 210 mg
YIELD: CALCULATEDPERCENTYIELD 54%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.